Cas no 149267-81-2 (L-Valine, N-(2-quinolinylcarbonyl)-)

• Product name: L-Valine, N-(2-quinolinylcarbonyl)-
• CAS No: 149267-81-2
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 1321110

L-Valine, N-(2-quinolinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-(2-quinolinylcarbonyl)-

• Inchi： 1S/C15H16N2O3/c1-9(2)13(15(19)20)17-14(18)12-8-7-10-5-3-4-6-11(10)16-12/h3-9,13H,1-2H3,(H,17,18)(H,19,20)/t13-/m0/s1
• InChI Key： QTALALPGMLVHRL-ZDUSSCGKSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(C1C=CC2C(N=1)=CC=CC=2)=O

Computed Properties

• Exact Mass: 272.11618

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Melting Point: 134-136 °C
• Boiling Point: 554.2±30.0 °C(Predicted)
• PSA: 79.29
• pka: 3.30±0.10(Predicted)